methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H18N4O4/c1-13-23-24-20(29-13)18-11-15-5-3-4-6-17(15)25(18)12-19(26)22-16-9-7-14(8-10-16)21(27)28-2/h3-11H,12H2,1-2H3,(H,22,26)
• InChI Key: CCMAYVQRNLZKEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol

Description

Methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate, also known as MOA-MB-231, is a compound with potential applications in various fields of research and industry. It is a compound of Formula I, and it has been used for the treatment of neurodegenerative diseases and disorders, such as Alzheimer’s disease.

Synthesis Analysis

The synthesis of this compound involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. This is followed by basification of the product with potassium hydroxide.

Molecular Structure Analysis

The molecular formula of this compound is C21H18N4O4, and it has a molecular weight of 390.399.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. This is followed by basification of the product with potassium hydroxide.

Scientific Research Applications

Antibacterial Activity

. They can be used to develop new drugs to combat bacterial infections.

Antifungal Activity

. This makes them potential candidates for the development of antifungal drugs.

Analgesic and Anti-inflammatory Properties

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Antiviral Activity

. They could be used in the development of antiviral drugs.

Anticancer Activity

. They could potentially be used in cancer treatment.

Antihypertensive Properties

. This suggests potential applications in the management of high blood pressure.

Anticonvulsant Properties

. They could be used in the development of drugs for the treatment of seizures.

Anti-diabetic Properties

. This suggests potential applications in the management of diabetes.

Mechanism of Action

Target of Action

Compounds containing 1,3,4-oxadiazole cores have been reported to exhibit a broad spectrum of pharmacological activities, suggesting they may interact with multiple targets .

Biochemical Pathways

It is known that 1,3,4-oxadiazole derivatives can influence a variety of biological processes, suggesting that they may impact multiple pathways .